XMD8-87

• Molecular Formula: C24H27N7O2
• Molecular Weight: 445.5 g/mol
• InChI: InChI=1S/C24H27N7O2/c1-29-10-12-31(13-11-29)16-8-9-18(21(14-16)33-3)27-24-25-15-19-22(28-24)30(2)20-7-5-4-6-17(20)23(32)26-19/h4-9,14-15H,10-13H2,1-3H3,(H,26,32)(H,25,27,28)
• InChIKey: LGLHCXISMKHLIK-UHFFFAOYSA-N

XMD8-87: Selective TNK2/ACK1 Inhibitor

XMD8-87 is an ATP-competitive, small-molecule inhibitor of Tyrosine Kinase Non-Receptor 2 (TNK2), also known as Activated CDC42 Kinase 1 (ACK1) [1]. It exhibits a high binding affinity with a Kd of 15 nM for the ACK1 kinase domain . The compound is defined by its potent and selective inhibition of cancer-relevant, constitutively active TNK2 mutants, with IC50 values of 38 nM and 113 nM for the D163E and R806Q mutations, respectively, in cellular proliferation assays . Its selectivity profile is well-characterized across a broad panel of kinases, establishing it as a critical chemical probe for dissecting ACK1-dependent signaling pathways [2].

Pathway Study TNK2/ACK1 signaling and target engagement assays Kinase inhibitor tool compound

Mutation Context TNK2 mutant-selective research (D163E, R806Q) Wild-type sparing profile reported

Chemical Probe Kinase selectivity panel context for TNK2 attribution Reported clean selectivity window

• [1] Groendyke BJ, et al. Bioorg Med Chem Lett. 2020. Benzopyrimidodiazepinone inhibitors of TNK2. View Source
• [2] Chemical Probes Portal. XMD8-87 Probe Report. View Source

XMD8-87: Why Generic Substitution Fails

Generic substitution among ACK1 inhibitors is a significant risk to experimental validity due to profound differences in mutant-state potency and off-target profiles. For instance, the close analog XMD16-5 exhibits over 2-fold greater potency against the D163E mutant compared to XMD8-87 [1], while the structurally distinct inhibitor AIM-100 shows a 20-fold loss in potency against the R806Q mutant . Furthermore, XMD8-87 possesses a unique off-target interaction with the kinase FRK (Kd = 96 nM), a liability not shared by all class members, which necessitates specific controls [2]. Using an unvetted alternative without these precise, context-dependent performance metrics can lead to misinterpretation of target engagement and confounding results in cellular assays.

XMD8-87 vs Dasatinib

Target Context

TNK2-selective; mutation-dependent inhibition reported

Substitution May Shift

Multi-kinase targeting profile may confound TNK2-specific readouts

XMD8-87 vs AIM-100

Binding Context

Kd 15 nM; inhibits autophosphorylation in cellular context

Substitution May Shift

Binding kinetics and cellular phosphorylation profiles may differ

XMD8-87 vs NCB-0846

Kinase Target

TNK2-selective; minimal secondary kinase inhibition reported

Substitution May Shift

TNIK inhibitor with distinct downstream signaling; not a functional substitute

• [1] Selleck Chemicals. XMD16-5 Product Datasheet (S8273). View Source
• [2] Chemical Probes Portal. XMD8-87 Probe Report. View Source

XMD8-87: Differentiation Evidence

Mutation-Dependent TNK2 Inhibition

In direct head-to-head comparisons within the same cellular models, the analog XMD16-5 demonstrates significantly higher potency against the D163E mutant, while XMD8-87 shows a distinct potency profile. XMD8-87 inhibits proliferation with IC50 values of 38 nM (D163E) and 113 nM (R806Q) . In contrast, XMD16-5 exhibits IC50 values of 16 nM (D163E) and 77 nM (R806Q), representing a 2.4-fold and 1.5-fold increase in potency, respectively [1]. This difference in mutant-state sensitivity is a critical determinant for assay design.

TNK2 Mutant Inhibition

Cross-study comparable

D163E: 38 nM
R806Q: 113 nM
WT: >1 μM

Reported mutation-dependent potency context; supports target validation study design

Ba/F3 pro-B cell lines; 72-h incubation

Evidence Dimension	Inhibition of cellular proliferation in Ba/F3 cells
Target Compound Data	IC50: 38 nM (D163E), 113 nM (R806Q)
Comparator Or Baseline	XMD16-5: IC50: 16 nM (D163E), 77 nM (R806Q)
Quantified Difference	XMD16-5 is 2.4x more potent on D163E and 1.5x more potent on R806Q
Conditions	Ba/F3 cell lines engineered to express TNK2 D163E or R806Q mutants

Why This Matters

Researchers must choose between XMD8-87 and XMD16-5 based on the specific TNK2 mutant under investigation; XMD16-5 is the superior tool for D163E-driven models, while XMD8-87 may provide a more nuanced inhibition profile for other variants.

• [1] Selleck Chemicals. XMD16-5 Product Datasheet (S8273). View Source

ACK1 Binding and Autophosphorylation Inhibition

XMD8-87 demonstrates superior binding affinity for the ACK1 kinase domain compared to the structurally distinct inhibitor AIM-100. XMD8-87 has a reported Kd of 15 nM for ACK1, derived from an Ambit binding assay . AIM-100, by contrast, has a reported IC50 of 21.58 nM to 24 nM in enzymatic assays [1]. This difference in primary target engagement may influence the concentration required for complete kinase inhibition.

Binding Affinity

Cross-study comparable

Kd = 15 nM

Reported binding affinity context; supports SAR and computational modeling

ACK1/TNK2; HEK293 autophosphorylation inhibition at 2 μM

Evidence Dimension	Binding affinity to ACK1 kinase domain
Target Compound Data	Kd = 15 nM
Comparator Or Baseline	AIM-100: IC50 = 21.58 - 24 nM
Quantified Difference	XMD8-87 binding affinity is 1.4x to 1.6x higher
Conditions	Ambit KINOMEscan binding assay (Kd) for XMD8-87; Enzymatic inhibition assay (IC50) for AIM-100

Why This Matters

Procurement decisions for high-sensitivity binding studies or experiments requiring complete target saturation at lower compound concentrations should favor XMD8-87 for its tighter binding affinity.

• [1] Neta Scientific. Cayman AIM-100 Product Datasheet (29487). View Source

Kinase Selectivity Profile

XMD8-87 possesses a well-defined and unique off-target profile that must be accounted for in experimental design. Quantitative binding data shows significant interaction with FRK (Kd = 96 nM) and BRK (Kd = 37 nM) [1]. This profile differentiates it from other ACK1 inhibitors like AIM-100, which has reported selectivity over a different set of kinases including Abl1, BTK, LCK, and LYN [2]. This information is crucial for designing appropriate control experiments.

Kinase Selectivity

Class-level inference

TNK2 >90% inhibition
~100 other kinases <50%

Narrow selectivity window context; supports TNK2 pathway interrogation

Vs NCB-0846: 6+ additional kinases inhibited

Evidence Dimension	Off-target kinase binding affinity
Target Compound Data	Kd: FRK = 96 nM, BRK = 37 nM
Comparator Or Baseline	AIM-100: IC50 > 346 nM for LYN, > 432 nM for LCK, etc.
Quantified Difference	XMD8-87 has sub-100 nM affinity for FRK and BRK, a liability not reported for AIM-100.
Conditions	Ambit KINOMEscan binding assay (Kd)

Why This Matters

To correctly attribute a biological effect to ACK1 inhibition, experiments using XMD8-87 must include controls to rule out the contribution of FRK and BRK. This knowledge is essential for data interpretation and publication in high-impact journals.

• [1] Chemical Probes Portal. XMD8-87 Probe Report. View Source
• [2] Neta Scientific. Cayman AIM-100 Product Datasheet (29487). View Source

Limited Oral Bioavailability

XMD8-87 demonstrates functional, on-target activity in a cellular context by inhibiting EGF-induced ACK1 autophosphorylation. In HEK293 cells, XMD8-87 completely inhibits this event at a concentration of 2 µM . This provides a quantitative benchmark for achieving complete pathway suppression in a live-cell model, a key metric for validating target engagement that is not always reported with the same clarity for all analogs.

Oral Bioavailability

Class-level inference

F = 9%

Reported PK exposure context; may require alternative routes for in vivo studies

Scaffold optimization entry point

Evidence Dimension	Inhibition of EGF-induced ACK1 autophosphorylation
Target Compound Data	Complete inhibition at 2 µM
Comparator Or Baseline	XMD16-5: Data not available in the same context.
Quantified Difference	N/A - Baseline for comparison not available
Conditions	HEK293 cells stimulated with EGF

Why This Matters

This validated functional readout provides a clear dosing benchmark for researchers aiming to inhibit ACK1 signaling in cellular models, ensuring that experiments are conducted at effective concentrations.

XMD8-87: Research Application Scenarios

TNK2-Mutant Leukemia Target Validation

XMD8-87 is the preferred chemical probe for studies involving the R806Q TNK2 mutant commonly found in leukemia. It demonstrates potent inhibition of Ba/F3 cells expressing this mutant (IC50 = 113 nM) while having no effect on wild-type TNK2-expressing cells at comparable concentrations (IC50 > 1 µM) . This stark differential sensitivity (approximately 10-fold) makes it an ideal tool for validating the oncogenic dependency of R806Q-driven leukemia models without confounding cytotoxicity from wild-type kinase inhibition [1].

Medicinal Chemistry SAR Optimization

For functional assays probing ACK1's role in cell migration and invasion downstream of growth factor signaling, XMD8-87 offers a well-characterized benchmark. Its validated inhibition of EGF-induced ACK1 autophosphorylation at 2 µM provides a clear and reproducible dose for shutting down pathway activation in HEK293 cells . This application is supported by its high binding affinity (Kd = 15 nM) for the kinase domain, ensuring robust target engagement at defined concentrations .

Kinase Inhibitor Library for Functional Genomics

XMD8-87 is uniquely valuable as a tool compound for discerning the specific contributions of ACK1 versus its known off-targets FRK and BRK. Researchers can exploit its distinct polypharmacology (Kd: ACK1=15 nM, FRK=96 nM, BRK=37 nM) by using it in combination with orthogonal inhibitors or genetic knockdowns of FRK/BRK [2]. This strategy enables precise dissection of signaling networks where these kinases may have overlapping or distinct functions, a level of resolution not achievable with more selective but less potent ACK1 inhibitors [3].

ACK1/TNK2 Signaling Pathway Comparison

XMD8-87 serves as the seminal lead compound for the benzopyrimidodiazepinone class of TNK2 inhibitors. It is the primary reference standard for structure-activity relationship (SAR) studies aimed at developing next-generation ACK1 inhibitors with improved pharmacokinetic properties [4]. Medicinal chemistry efforts specifically target its core scaffold to address its high in vivo clearance rate, making procurement of high-purity XMD8-87 essential for benchmarking new analogs in biochemical and cellular assays .

Application

Selection Property

Validation Focus

TNK2 target validation

Mutation-dependent inhibition profile

Mutant vs wild-type pathway-response interpretation

Medicinal chemistry SAR

Benzopyrimidodiazepinone scaffold

PK property benchmarking; quinone diimine risk review

Functional genomics screening

Clean kinase selectivity context

On-target hit deconvolution in kinase inhibitor panels

TNK2 vs TNIK pathway comparison

TNK2-selective chemical probe

Downstream signaling differentiation; autophosphorylation endpoint

• [1] Bertin Bioreagent. XMD8-87 Product Datasheet (23354). View Source
• [2] Chemical Probes Portal. XMD8-87 Probe Report. View Source
• [3] Groendyke BJ, et al. Bioorg Med Chem Lett. 2020. Benzopyrimidodiazepinone inhibitors of TNK2. View Source
• [4] Groendyke BJ, et al. Bioorg Med Chem Lett. 2020. Benzopyrimidodiazepinone inhibitors of TNK2. View Source